Cas no 65796-00-1 (4-(Trifluoromethoxy)benzyl Chloride)
4-(Trifluoromethoxy)benzyl Chloride is a versatile organofluorine compound used as a key intermediate in pharmaceutical and agrochemical synthesis. Its trifluoromethoxy (–OCF₃) and benzyl chloride (–CH₂Cl) functional groups enhance reactivity, enabling efficient derivatization in cross-coupling and nucleophilic substitution reactions. The compound’s electron-withdrawing trifluoromethoxy group improves metabolic stability in bioactive molecules, making it valuable for drug development. It is typically supplied as a high-purity liquid or solid, ensuring consistent performance in fine chemical applications. Proper handling under inert conditions is recommended due to its moisture sensitivity. This reagent is particularly useful in constructing trifluoromethoxy-substituted aromatic systems for advanced research and industrial applications.
65796-00-1 structure
Product Name:4-(Trifluoromethoxy)benzyl Chloride
CAS No:65796-00-1
MF:C8H6ClF3O
MW:210.580852031708
MDL:MFCD00052326
CID:58384
PubChem ID:87559637
Update Time:2025-06-08
4-(Trifluoromethoxy)benzyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(Chloromethyl)-4-(trifluoromethoxy)benzene
- 4-(Trifluoromethoxy)benzyl chloride
- 4-trifluoromethoxybenzyl chloride
- α-Chloro-4-(trifluoromethoxy)toluene
- 4-(trifluoromethoxy)benzylchloride
- Benzene, 1-(chloromethyl)-4-(trifluoromethoxy)-
- [4-(chloromethyl)phenoxy]trifluoromethane
- PubChem5804
- KSC623C1L
- p-trifluoromethoxybenzyl chloride
- 4-triflouromethoxybenzyl chloride
- LBMKFQMJURUPKC-UHFFFAOYSA-N
- s200
- KM0955
- BBL013499
- ANW
- 4-(Trifluoromethoxy)benzyl Chloride
-
- MDL： MFCD00052326
- Inchi： 1S/C8H6ClF3O/c9-5-6-1-3-7(4-2-6)13-8(10,11)12/h1-4H,5H2
- InChI Key： LBMKFQMJURUPKC-UHFFFAOYSA-N
- SMILES： ClCC1C=CC(=CC=1)OC(F)(F)F
Computed Properties
- Exact Mass: 210.00600
- Monoisotopic Mass: 210.006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.5
- Topological Polar Surface Area: 9.2
Experimental Properties
- Color/Form: 。
- Density: 1.340(lit.)
- Boiling Point: 90°C/25mmHg(lit.)
- Flash Point: 61℃
- Refractive Index: 1.4520-1.4560
- PSA: 9.23000
- LogP: 3.32400
- Solubility: 。
4-(Trifluoromethoxy)benzyl Chloride Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H227-H290-H314
- Warning Statement： P210-P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P403+P235-P405-P406-P501
- Hazardous Material transportation number：1760
- Hazard Category Code： R34
- Safety Instruction： S26-S36/37/39-S45
-
Hazardous Material Identification：
- Risk Phrases：R34
- HazardClass：8
- PackingGroup：III
- Storage Condition：0-10°C
- Safety Term：S26;S36/37/39;S45
4-(Trifluoromethoxy)benzyl Chloride Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4-(Trifluoromethoxy)benzyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 007553-25g |
4-(Trifluoromethoxy)benzyl chloride |
65796-00-1 | 97% | 25g |
￡164.00 | 2022-03-01 | |
| Fluorochem | 007553-100g |
4-(Trifluoromethoxy)benzyl chloride |
65796-00-1 | 97% | 100g |
￡473.00 | 2022-03-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T2453-5G |
4-(Trifluoromethoxy)benzyl Chloride |
65796-00-1 | >98.0%(GC) | 5g |
¥120.00 | 2024-04-15 | |
| Alichem | A013010103-250mg |
4-(Trifluoromethoxy)benzyl chloride |
65796-00-1 | 97% | 250mg |
$470.40 | 2023-09-01 | |
| Alichem | A013010103-500mg |
4-(Trifluoromethoxy)benzyl chloride |
65796-00-1 | 97% | 500mg |
$806.85 | 2023-09-01 | |
| Alichem | A013010103-1g |
4-(Trifluoromethoxy)benzyl chloride |
65796-00-1 | 97% | 1g |
$1504.90 | 2023-09-01 | |
| TRC | T896368-10mg |
4-(Trifluoromethoxy)benzyl Chloride |
65796-00-1 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T896368-50mg |
4-(Trifluoromethoxy)benzyl Chloride |
65796-00-1 | 50mg |
$ 65.00 | 2022-06-02 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T828664-1g |
4-(Trifluoromethoxy)benzylchloride |
65796-00-1 | 99% | 1g |
￥95.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T828664-5g |
4-(Trifluoromethoxy)benzylchloride |
65796-00-1 | 99% | 5g |
￥268.00 | 2022-08-31 |
4-(Trifluoromethoxy)benzyl Chloride Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:65796-00-1)1-(Chloromethyl)-4-(trifluoromethoxy)benzene
Order Number:1635062
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:65796-00-1)4-三氟甲氧基氯苄
Order Number:LE1635062
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:29
Price ($):discuss personally
Email:18501500038@163.com
4-(Trifluoromethoxy)benzyl Chloride Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
65796-00-1 (4-(Trifluoromethoxy)benzyl Chloride) Related Products
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:65796-00-1)1-(Chloromethyl)-4-(trifluoromethoxy)benzene
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:65796-00-1)4-三氟甲氧基氯苄
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry